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Compound of Interest

Compound Name: NS-220

Cat. No.: B1245439

Essential guidance for the safe handling and disposal of NS-220, ensuring the protection of
personnel and the environment.

For researchers and scientists in the fast-paced world of drug development, adherence to
proper laboratory safety protocols is paramount. This guide provides essential information on
the proper disposal procedures for NS-220, a chemical substance that, as evidenced by
various safety data sheets (SDS), may refer to different formulations. Due to this ambiguity, it is
crucial to consult the specific SDS provided by the manufacturer of your product. This
document synthesizes available information to promote best practices in your laboratory.

Understanding NS-220: A Summary of Key Data

The chemical and physical properties of "NS-220" can vary depending on the specific product.
The following table summarizes quantitative data from a Safety Data Sheet for a product
identified as NITROSOLVE™ 220.
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Property Value Source

7.4 - 8.6 (100% solution at

pH 25°C) [1]
Flash Point >093.3°C [1]
Boiling Point/Range Information not available

Melting Point/Freezing Point POUR POINT: 7.2 °C [1]

The portion in water is
Solubility expected to be soluble or [1]

dispersible.

Glycerol Exposure Limits

10 mg/m3 [1]
(ACGIH TWA)
Glycerol Exposure Limits
(OSHA Z1 TWA - mist, 5 mg/m3 [1]
respirable)
Glycerol Exposure Limits
(OSHA Z1 TWA - mist, total 15 mg/m3 [1]

dust)

Note: This data is specific to one formulation of NS-220. Always refer to the manufacturer's
SDS for your specific product.

Experimental Protocols: General Disposal and
Decontamination

While specific experimental protocols for NS-220 disposal were not found, general best
practices for chemical waste disposal should be strictly followed. The Safety Data Sheet for
NITROSOLVE™ 220 states that if the product becomes a waste, it is not classified as a
hazardous waste under the Resource Conservation and Recovery Act (RCRA) 40 CFR 261.[1]
However, it is imperative to prevent it from entering drains, water courses, or the soil.[1]

Spill Cleanup:
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In the event of a spill, the area should be contained to prevent runoff into waterways. The
spilled material should be collected with a non-combustible absorbent material such as sand,
earth, diatomaceous earth, or vermiculite.[1] The collected waste should then be placed in a
suitable, labeled container for disposal in accordance with local and national regulations.[1]
Traces of the spill can be flushed away with water.[1]

Personal Protective Equipment (PPE):

When handling NS-220, appropriate personal protective equipment should be worn. This
includes:

Eye Protection: Safety glasses are recommended.[1]

o Hand Protection: Wear protective gloves. Gloves should be discarded and replaced if there
are any signs of degradation or chemical breakthrough.[1]

» Skin Protection: Wear suitable protective clothing.[1]

o Respiratory Protection: Generally, no personal respiratory protective equipment is required
with adequate ventilation.[1]

NS-220 Disposal Workflow

The following diagram outlines a logical workflow for the proper disposal of NS-220,
emphasizing the importance of consulting the product-specific Safety Data Sheet.
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Start: NS-220 Waste Generated

l

Is the waste classified
as hazardous by the SDS?

Follow non-hazardous Follow hazardous waste
waste procedures per SDS. procedures per SDS and
Prevent entry to drains/soil. local regulations.

Is there a spill?

No (Routine Disposal)

Dispose of container according
to local/national regulations.

End: Proper Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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